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Compound of Interest

Compound Name: STC314

Cat. No.: B15563471 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential safety and logistical information for

STC314, addressing conflicting information to ensure comprehensive guidance.

Based on the Safety Data Sheet (SDS) for STC314, identified with CAS No. 401513-39-1, the

substance is not classified as a hazardous material.[1] However, to provide a comprehensive

safety resource, this guide also includes procedures for a similarly named but hazardous

mixture, WTSCT-314, which contains Phosphoric acid and Zinc sulfate monohydrate. It is

crucial to verify the exact identity of the substance in your possession before proceeding with

any handling or disposal protocols.

STC314 (CAS No. 401513-39-1): Non-Hazardous
Compound
The official Safety Data Sheet for STC314 (CAS No. 401513-39-1) indicates that it is not a

hazardous substance or mixture.[1] Therefore, specific, stringent disposal procedures are not

federally mandated as they would be for hazardous waste.

Recommended Disposal Procedure for Non-Hazardous
STC314
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Waste material should be disposed of in accordance with national and local regulations.[1] It is

recommended to leave the chemical in its original container and not mix it with other waste.[1]

For specific guidance, consult your institution's environmental health and safety (EHS) office.

Safety and Handling Information for STC314
While not classified as hazardous, general laboratory safety precautions should always be

observed when handling any chemical substance.

Parameter Guideline

Personal Protective Equipment (PPE)
Standard laboratory attire, including safety

glasses and gloves.

First Aid - Inhalation Move to fresh air.

First Aid - Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.[1]

First Aid - Eye Contact
Rinse out with plenty of water. Remove contact

lenses.[1]

First Aid - Ingestion
Make victim drink water (two glasses at most).

Consult a doctor if feeling unwell.[1]

Storage Keep container tightly closed and in a dry place.

Logical Workflow for Disposal of Non-Hazardous
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Caption: Disposal workflow for non-hazardous STC314.

WTSCT-314: Hazardous Mixture
In contrast to STC314, a product identified as WTSCT-314 is a hazardous mixture that causes

severe skin burns and eye damage. The following procedures are based on the Safety Data

Sheet for this hazardous compound and should be followed strictly if you are handling this

substance.

Quantitative Data for WTSCT-314 Components
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Chemical Name CAS No. Weight %

Phosphoric acid 7664-38-2 5–15

Zinc sulfate monohydrate 7446-19-7 1–10

Non-hazardous substances Proprietary >85

Experimental Protocols for Handling and Disposal of
WTCSCT-314
Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection. An NIOSH-approved respirator should be used in accordance

with OSHA respiratory protection requirements (29 CFR 1910.134). An eye-wash station and

emergency shower must be readily available.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Remove contact lenses if present and easy to do. Get

medical attention immediately.

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious

amounts of water; use an emergency shower if available. Wash contaminated clothing

before reuse.

Ingestion: DO NOT induce vomiting. Rinse mouth and get emergency medical attention.

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. Seek emergency medical attention if breathing is difficult.

Disposal Protocol: Dispose of contents and container in accordance with all local, state, and

federal regulations. This material is considered hazardous waste and must be handled by a

licensed waste disposal contractor. Do not dispose of down the drain or in the regular trash.

Signaling Pathway for Emergency Response to WTSCT-
314 Exposure
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Caption: Emergency response for WTSCT-314 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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